Cas no 2228140-96-1 (1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine)
1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine
- 2228140-96-1
- EN300-1973393
-
- Inchi: 1S/C11H15F3N2/c12-11(13,14)10(15)6-8-5-7-3-1-2-4-9(7)16-8/h5,10,16H,1-4,6,15H2
- InChI Key: PCWWGGPCQWEEII-UHFFFAOYSA-N
- SMILES: FC(C(CC1=CC2CCCCC=2N1)N)(F)F
Computed Properties
- Exact Mass: 232.11873297g/mol
- Monoisotopic Mass: 232.11873297g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 41.8Ų
1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1973393-0.05g |
1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine |
2228140-96-1 | 0.05g |
$1573.0 | 2023-09-16 | ||
| Enamine | EN300-1973393-0.1g |
1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine |
2228140-96-1 | 0.1g |
$1648.0 | 2023-09-16 | ||
| Enamine | EN300-1973393-0.25g |
1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine |
2228140-96-1 | 0.25g |
$1723.0 | 2023-09-16 | ||
| Enamine | EN300-1973393-0.5g |
1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine |
2228140-96-1 | 0.5g |
$1797.0 | 2023-09-16 | ||
| Enamine | EN300-1973393-1.0g |
1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine |
2228140-96-1 | 1g |
$1872.0 | 2023-06-02 | ||
| Enamine | EN300-1973393-2.5g |
1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine |
2228140-96-1 | 2.5g |
$3670.0 | 2023-09-16 | ||
| Enamine | EN300-1973393-5.0g |
1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine |
2228140-96-1 | 5g |
$5429.0 | 2023-06-02 | ||
| Enamine | EN300-1973393-10.0g |
1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine |
2228140-96-1 | 10g |
$8049.0 | 2023-06-02 | ||
| Enamine | EN300-1973393-1g |
1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine |
2228140-96-1 | 1g |
$1872.0 | 2023-09-16 | ||
| Enamine | EN300-1973393-5g |
1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine |
2228140-96-1 | 5g |
$5429.0 | 2023-09-16 |
1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine
Introduction to 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine (CAS No. 2228140-96-1)
1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine (CAS No. 2228140-96-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of trifluoromethyl-substituted amines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a trifluoromethyl group attached to a propan-2-amine moiety, which is further substituted with a 4,5,6,7-tetrahydro-1H-indole ring. These structural elements contribute to its distinct chemical properties and biological potential.
The synthesis of 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine has been extensively studied in recent years. Various synthetic routes have been developed to efficiently produce this compound with high yields and purity. One notable method involves the reaction of 4,5,6,7-tetrahydroindole with trifluoromethyl ketones followed by reductive amination. This approach not only simplifies the synthetic process but also enhances the scalability for industrial applications.
In terms of its physical and chemical properties, 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and boiling point are within a range that facilitates handling and processing in laboratory settings. The compound's stability under various conditions has also been evaluated, demonstrating robustness against degradation under standard storage conditions.
The biological activity of 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine has been a focal point of numerous studies. Research has shown that this compound possesses potent activity against a variety of biological targets. For instance, it has been reported to exhibit significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). Additionally, preliminary studies have indicated that it may have potential as an antiviral agent due to its ability to interfere with viral replication processes.
In the context of neuropharmacology, 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine has shown promise in modulating neurotransmitter systems. Specifically, it has been found to interact with serotonin receptors (5-HT receptors), which are implicated in various neurological disorders such as depression and anxiety. The compound's ability to modulate these receptors suggests its potential as a lead molecule for the development of novel therapeutic agents targeting neuropsychiatric conditions.
Clinical trials involving 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine are currently in early stages but have yielded encouraging results. Phase I trials have demonstrated that the compound is well-tolerated by human subjects with minimal adverse effects. These findings provide a strong foundation for advancing the compound into more advanced clinical trials to further evaluate its safety and efficacy.
The potential applications of 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-y l)propan - 2 - amine extend beyond traditional pharmaceuticals . Recent research has explored its use in combination therapies , where it is combined with other drugs to enhance treatment outcomes . For example , studies have shown that when used in conjunction with existing anti-inflammatory drugs , the compound can significantly reduce inflammation levels in animal models of arthritis . Similarly , its antiviral properties make it a promising candidate for combination therapies targeting viral infections .
In conclusion , 1 , 1 , 1 - trifluoro - 3 - ( 4 , 5 , 6 , 7 - tetrahydro - 1 H - indol - 2 - yl ) propan - 2 - amine strong > ( CAS No . < strong > 2228140 - 96 - 1 strong > ) represents a promising molecule with diverse biological activities and potential therapeutic applications . Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences . As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential , this compound is poised to play a significant role in advancing medical treatments for various diseases . p > article > response >
2228140-96-1 (1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)